molecular formula C15H21NO3 B262372 N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Cat. No. B262372
M. Wt: 263.33 g/mol
InChI Key: JPWFXZICADOSTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as DPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPC is a synthetic compound that belongs to the class of benzodioxine derivatives.

Mechanism of Action

The exact mechanism of action of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, it has been proposed that N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide binds to the sigma-1 receptor and modulates its activity. The sigma-1 receptor is involved in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to enhance the activity of the sigma-1 receptor, which has potential therapeutic implications for various diseases.
Biochemical and Physiological Effects:
N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have various biochemical and physiological effects. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to enhance the activity of the sigma-1 receptor, which has been implicated in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to have potential anti-inflammatory and anti-oxidant effects, which may have therapeutic implications for various diseases.

Advantages and Limitations for Lab Experiments

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has several advantages for lab experiments. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic compound that can be easily synthesized with a high purity level. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been shown to have a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the function of the sigma-1 receptor. However, there are also limitations to using N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has not been extensively studied in vivo, and its potential side effects are not fully understood.

Future Directions

There are several future directions for research on N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One potential direction is to investigate the therapeutic potential of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide for various diseases, including neurodegenerative disorders, cancer, and pain. Another potential direction is to investigate the mechanism of action of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide and its interactions with other proteins and receptors. Further research is needed to fully understand the potential applications and limitations of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.
In conclusion, N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a high affinity for the sigma-1 receptor, which has potential therapeutic implications for various diseases. Further research is needed to fully understand the potential applications and limitations of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide.

Synthesis Methods

The synthesis of N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves the reaction of 2,3-dihydro-1,4-benzodioxine with propan-2-amine in the presence of a catalyst. The reaction yields N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide as a white crystalline solid with a high purity level. The synthesis method is relatively simple and can be scaled up for large-scale production.

Scientific Research Applications

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, ion channel regulation, and cell survival. N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been shown to modulate the activity of the sigma-1 receptor, which has potential therapeutic implications for various diseases, including neurodegenerative disorders, cancer, and pain.

properties

Product Name

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Molecular Formula

C15H21NO3

Molecular Weight

263.33 g/mol

IUPAC Name

N,N-di(propan-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

InChI

InChI=1S/C15H21NO3/c1-10(2)16(11(3)4)15(17)12-5-6-13-14(9-12)19-8-7-18-13/h5-6,9-11H,7-8H2,1-4H3

InChI Key

JPWFXZICADOSTJ-UHFFFAOYSA-N

SMILES

CC(C)N(C(C)C)C(=O)C1=CC2=C(C=C1)OCCO2

Canonical SMILES

CC(C)N(C(C)C)C(=O)C1=CC2=C(C=C1)OCCO2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.